Cas no 2228765-27-1 (2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine)

• Product Name: 2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine
• CAS No: 2228765-27-1
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 6502897
• PubChem ID: 165796256
• Update Time: 2025-05-21

2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine
• 2-[(3-bromo-5-methylthiophen-2-yl)oxy]ethan-1-amine
• EN300-1917288
• 2228765-27-1

• Inchi： 1S/C7H10BrNOS/c1-5-4-6(8)7(11-5)10-3-2-9/h4H,2-3,9H2,1H3
• InChI Key： YGWXNZQRCIQSBJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1OCCN

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine

Comprehensive Overview of 2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine (CAS No. 2228765-27-1)

In the realm of organic chemistry and pharmaceutical research, 2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine (CAS No. 2228765-27-1) has emerged as a compound of significant interest. This molecule, characterized by its unique thiophene backbone and amine functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2228765-27-1 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its 3-bromo-5-methylthiophene moiety is a key feature, often leveraged in the synthesis of heterocyclic compounds, which are pivotal in developing antimicrobial agents and polymer additives. Recent trends in green chemistry have also spotlighted this compound due to its potential for sustainable synthesis routes, aligning with global efforts to reduce environmental impact.

One of the most frequently searched questions about 2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and ethanol, making it suitable for laboratory-scale reactions. Additionally, its thermal stability has been a topic of interest, particularly for applications in high-temperature catalysis and electronic materials.

The rise of AI-driven drug discovery has further amplified the relevance of this compound. Computational models often highlight its molecular docking potential, suggesting interactions with enzyme active sites and receptor proteins. This aligns with growing user queries about structure-activity relationships (SAR) and fragment-based drug design. Moreover, its amine group provides a handle for further derivatization, a feature highly valued in combinatorial chemistry.

From an industrial perspective, 2-(3-bromo-5-methylthiophen-2-yl)oxyethan-1-amine is gaining traction in the development of specialty chemicals. Its incorporation into photovoltaic materials and OLEDs has been explored, addressing the surge in demand for renewable energy technologies. Users searching for thiophene derivatives in electronics will find this compound particularly relevant, as its electron-rich structure enhances charge transport properties.

In summary, CAS No. 2228765-27-1 represents a multifaceted compound with broad applicability. Its integration into cutting-edge research and industrial processes underscores its importance in modern chemistry. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in advancing biomedical and material science innovations.